Cas no 1270481-66-7 (2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE)

• Product Name: 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE
• CAS No: 1270481-66-7
• MF: C₁₁H₁₃ClFN
• MW: 213.679025411606
• CID: 5697933
• PubChem ID: 112693449
• Update Time: 2025-06-12

2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE
• Y12937
• EN300-1966237
• 1270481-66-7
• Piperidine, 2-(2-chloro-5-fluorophenyl)-

• Inchi： 1S/C11H13ClFN/c12-10-5-4-8(13)7-9(10)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： MXUANTVZMZDBHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1CCCCN1)F

Computed Properties

• Exact Mass: 213.0720553g/mol
• Monoisotopic Mass: 213.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±40.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Additional information on 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE

Comprehensive Overview of 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE (CAS No. 1270481-66-7): Properties, Applications, and Industry Insights

The compound 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE (CAS No. 1270481-66-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a piperidine ring and a chloro-fluorophenyl substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE synthesis", "CAS 1270481-66-7 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE is its role in the development of novel therapeutic agents. The presence of both chlorine and fluorine atoms on the phenyl ring enhances its electronic properties, making it a versatile building block for medicinal chemistry. Recent studies have highlighted its potential in targeting central nervous system (CNS) disorders, a hot topic in pharmaceutical research. Searches for "CNS-active piperidine compounds" and "fluorinated phenylpiperidines" have surged, aligning with the demand for innovative drug candidates.

From a synthetic perspective, CAS No. 1270481-66-7 is often discussed in the context of cross-coupling reactions and catalytic hydrogenation. These methods are critical for modifying its core structure to achieve desired pharmacological profiles. The compound's stereochemistry also plays a pivotal role, as enantiopure forms of piperidine derivatives are increasingly sought after for their selective biological activity. Queries such as "chiral synthesis of 2-(2-chloro-5-fluorophenyl)piperidine" and "piperidine-based asymmetric catalysis" underscore this trend.

Beyond pharmaceuticals, 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE finds applications in agrochemicals and material science. Its halogenated aromatic system contributes to stability and reactivity, making it suitable for designing advanced functional materials. Industry reports indicate rising searches for "halogenated piperidines in crop protection" and "fluorophenylpiperidine polymers", reflecting its multidisciplinary utility. Environmental considerations, such as "green synthesis of halogenated intermediates", further highlight its alignment with sustainable chemistry goals.

Quality control and analytical characterization of 1270481-66-7 are equally critical. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. Laboratories often search for "analytical methods for 2-(2-chloro-5-fluorophenyl)piperidine" and "CAS 1270481-66-7 spectroscopy data", emphasizing the need for reliable protocols. Regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings, also drives interest in standardized procedures for this compound.

In summary, 2-(2-CHLORO-5-FLUOROPHENYL)PIPERIDINE (CAS No. 1270481-66-7) represents a multifaceted chemical entity with broad-ranging implications. Its integration into drug discovery, material innovation, and sustainable chemistry positions it as a compound of enduring significance. As research advances, queries like "emerging uses of fluorophenylpiperidines" and "patent landscape for CAS 1270481-66-7" will likely shape future explorations, ensuring its continued prominence in scientific discourse.